Cas no 2227720-70-7 ((3S)-5-(4-bromophenyl)-3-hydroxypentanoic acid)

• Product name: (3S)-5-(4-bromophenyl)-3-hydroxypentanoic acid
• CAS No: 2227720-70-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6117284
• PubChem ID: 93743252

(3S)-5-(4-bromophenyl)-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-5-(4-bromophenyl)-3-hydroxypentanoic acid
• EN300-1934898
• 2227720-70-7

• Inchi： 1S/C11H13BrO3/c12-9-4-1-8(2-5-9)3-6-10(13)7-11(14)15/h1-2,4-5,10,13H,3,6-7H2,(H,14,15)/t10-/m0/s1
• InChI Key： VQHFNRROLYGXJH-JTQLQIEISA-N
• SMILES： BrC1C=CC(=CC=1)CC[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives